2,4-dichloro-5-[(3-methylphenyl)sulfamoyl]benzoic Acid

• IUPAC Name: 2,4-dichloro-5-[(3-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H11Cl2NO4S/c1-8-3-2-4-9(5-8)17-22(20,21)13-6-10(14(18)19)11(15)7-12(13)16/h2-7,17H,1H3,(H,18,19)
• InChI Key: SCLMHOXYPVUESX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol

Description

2,4-dichloro-5-[(3-methylphenyl)sulfamoyl]benzoic acid is a chemical compound with the CAS Number: 380341-41-3. It has a molecular weight of 360.22. The compound is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The IUPAC name for this compound is 2,4-dichloro-5-(3-toluidinosulfonyl)benzoic acid. The InChI code for this compound is 1S/C14H11Cl2NO4S/c1-8-3-2-4-9(5-8)17-22(20,21)13-6-10(14(18)19)11(15)7-12(13)16/h2-7,17H,1H3,(H,18,19).

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound’s melting point is around 230-232°C.

Scientific Research Applications

Pharmacological Applications

A study highlights the synthesis and potential pharmacological activity of compounds related to 2,4-dichloro-5-[(3-methylphenyl)sulfamoyl]benzoic Acid. The research focuses on the preparation of [5-chloro-4-methyl-2-sulfamoylphenyl(thio or sulfonyl)]alkanoic acids and their derivatives, which have shown anticancer activity in vitro for specific compounds (E. Pomarnacka, A. Kornicka, 1998).

Material Science and Chemistry

• Novel sulfonated thin-film composite nanofiltration membranes were developed using sulfonated aromatic diamine monomer derivatives, aiming to enhance water flux and dye treatment efficiency. This advancement indicates potential industrial and environmental applications (Yang Liu et al., 2012).
• The synthesis and characterization of sulfonamide and sulfonate carboxylic acid derivatives under eco-friendly conditions have been reported, offering a new pathway for creating compounds with potential biological applications (Z. Almarhoon et al., 2019).

Electrosynthesis

Selective electrooxidation techniques have been developed for converting related compounds into more functionally diverse structures, such as transforming 4-(Di-n-propylsulfamyl)toluene to 4-(Di-n-propylsulfamyl)benzoic acid, highlighting a safer and more environmentally friendly chemical synthesis approach (M. Michman, M. Weiss, 1990).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with this compound are H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding contact with skin and eyes, and avoiding the formation of dust and aerosols.